3-phenyl-1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)propan-1-one

• IUPAC Name: 3-phenyl-1-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-dien-11-yl)propan-1-one
• InChI: InChI=1S/C18H21N3O/c22-18(10-9-14-5-2-1-3-6-14)20-11-12-21-17(13-20)15-7-4-8-16(15)19-21/h1-3,5-6H,4,7-13H2
• InChI Key: LSKCLTHXIVZIQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3CN(CCN3N=C2C1)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[1,5-a]pyrazine core, followed by the introduction of the phenyl and propanone groups. The exact methods would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic pyrazolo[1,5-a]pyrazine group and the phenyl group. The tetrahydro prefix indicates that the compound contains four hydrogen atoms more than the corresponding fully unsaturated compound, suggesting the presence of two double bonds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the ketone group, which is polar and can act as an electrophile in reactions with nucleophiles. The phenyl group might also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the polar ketone group might increase its solubility in polar solvents, while the phenyl group might increase its solubility in nonpolar solvents.

Scientific Research Applications

The compound “3-phenyl-1-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-dien-11-yl}propan-1-one” and its alternative name “3-phenyl-1-(3,4,8,9-tetrahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2(7H)-yl)propan-1-one” refer to a complex organic molecule that may have various scientific research applications. Below is a comprehensive analysis focusing on six unique applications:

Synthesis of Heterocyclic Compounds

This compound can serve as a precursor in the synthesis of various heterocyclic compounds. .

Development of Fluorescent Sensors

The structural complexity of the compound suggests potential applications in the development of fluorescent sensors. .

Pharmaceutical Research

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Material Science

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Chemical Catalysis

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Agricultural Chemistry

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Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its physical and chemical properties in more detail.